![molecular formula C8H5Cl B013528 1-Chloro-4-ethynylbenzene CAS No. 873-73-4](/img/structure/B13528.png)
1-Chloro-4-ethynylbenzene
Overview
Description
1-Chloro-4-ethynylbenzene, also known as (4-Chlorophenyl)acetylene, is a chemical compound with the molecular formula C8H5Cl . It has a molecular weight of 136.58 . This compound undergoes standard Sonogashira reaction with iodophenyl groups on the film surfaces via the formation of C−C bonds .
Synthesis Analysis
While specific synthesis methods for 1-Chloro-4-ethynylbenzene are not directly mentioned in the search results, it’s known that it can participate in the Sonogashira reaction . The Sonogashira reaction is a cross-coupling reaction used in organic synthesis to form carbon–carbon bonds .Molecular Structure Analysis
The molecular structure of 1-Chloro-4-ethynylbenzene consists of a benzene ring with a chlorine atom and an ethynyl group attached to it . The InChI representation of the molecule isInChI=1S/C8H5Cl/c1-2-7-3-5-8(9)6-4-7/h1,3-6H
. Chemical Reactions Analysis
1-Chloro-4-ethynylbenzene is known to undergo the Sonogashira reaction, which is a type of cross-coupling reaction, with iodophenyl groups on the film surfaces . This reaction leads to the formation of carbon-carbon (C−C) bonds .Physical And Chemical Properties Analysis
1-Chloro-4-ethynylbenzene is a solid at 20°C . It has a molecular weight of 136.58 g/mol . The exact mass is 136.0079779 g/mol . It has a rotatable bond count of 1 . The compound is also known to be a flammable solid .Scientific Research Applications
Chemical Synthesis
“1-Chloro-4-ethynylbenzene” is a chemical compound used in various chemical reactions. It’s often used as a starting material or intermediate in the synthesis of other chemical compounds .
Sonogashira Reaction
This compound undergoes the standard Sonogashira reaction with iodophenyl groups on the film surfaces via the formation of C−C bonds . The Sonogashira reaction is a cross-coupling reaction used in organic chemistry to synthesize carbon-carbon bonds.
Safety and Hazards
properties
IUPAC Name |
1-chloro-4-ethynylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl/c1-2-7-3-5-8(9)6-4-7/h1,3-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFZJRTMTKGYJRS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
26797-71-7 | |
Record name | Benzene, 1-chloro-4-ethynyl-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26797-71-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID90236275 | |
Record name | Benzene, 1-chloro-4-ethynyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90236275 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-4-ethynylbenzene | |
CAS RN |
873-73-4 | |
Record name | Benzene, 1-chloro-4-ethynyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000873734 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1-chloro-4-ethynyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90236275 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Chloro-4-ethynylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the presence of chlorine in 1-chloro-4-ethynylbenzene influence its formation during combustion processes?
A1: Research suggests that the presence of chlorine in 1-chloro-4-ethynylbenzene is directly related to its formation during the combustion of chlorinated aromatic compounds. Specifically, the thermal decomposition of 4-chlorobiphenyl (4-CB) under conditions mimicking fires and waste combustion has been shown to yield 1-chloro-4-ethynylbenzene as a byproduct [, ]. This suggests that the chlorine atom present in the parent molecule (4-CB) is retained in some of the breakdown products, including 1-chloro-4-ethynylbenzene.
Q2: 1-Chloro-4-ethynylbenzene has been identified as a product in the thermal breakdown of 4-chlorobiphenyl. What other classes of compounds are formed alongside it during this process?
A2: The thermal decomposition of 4-chlorobiphenyl produces a complex mixture of products. Alongside 1-chloro-4-ethynylbenzene, researchers have identified other halogenated aromatic compounds, including chlorophenols, chlorobenzenes, and polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs) []. Additionally, non-halogenated aromatic compounds like benzaldehyde, naphthalene, 3-ethylbenzaldehyde, and benzofuran have also been detected [].
Q3: Can 1-chloro-4-ethynylbenzene be used as a building block in organometallic chemistry?
A3: Yes, 1-chloro-4-ethynylbenzene can act as a reagent in organometallic synthesis. Research shows that it can react with a ruthenium complex, [η5:σ-Me2C(C5H4)(C2B10H10)]Ru(NH2Prn)2, leading to the formation of a specific type of organometallic compound called an enamine complex []. This highlights the potential of 1-chloro-4-ethynylbenzene as a synthon in the creation of more complex molecular architectures.
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